![molecular formula C18H18O5 B1598258 1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one CAS No. 556028-14-9](/img/structure/B1598258.png)
1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one
Overview
Description
1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one, also known as 4-hydroxy-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one, is a naturally occurring, non-toxic phenolic compound found in plants and fruits. It is commonly used as a food additive and preservative, and has recently been studied for its potential applications in medical and scientific research.
Scientific Research Applications
Anticancer Activity
Chalcones have been studied for their potential anticancer properties. They can act as precursors for natural and synthetic molecules used in cancer treatment and have shown versatility in the development of new protocols and catalysts for asymmetric Diels–Alder reactions .
Anti-inflammatory Properties
These compounds exhibit significant anti-inflammatory effects, which makes them candidates for clinical applications in treating inflammation-related conditions .
Antimicrobial Effects
Chalcones possess antimicrobial properties, making them useful in combating various pathological microorganisms and parasites .
Antioxidant Potential
Due to their structure, chalcones are considered promising antioxidants, which can help in protecting cells from oxidative stress .
Neuroprotective Agents
Research has indicated that chalcones could serve as neuroprotective agents, potentially offering benefits in neurodegenerative diseases .
Hepatoprotective Effects
Chalcones are also being explored for their hepatoprotective properties, which could be beneficial in treating liver-related disorders .
Antidiabetic Activity
These compounds have shown potential in antidiabetic applications, possibly aiding in the management of diabetes through various mechanisms .
Anti-obesity Applications
Chalcones may also play a role in anti-obesity treatments due to their ability to influence various factors related to weight management .
properties
IUPAC Name |
(E)-1-(4-hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O5/c1-21-16-11-7-13(17(22-2)18(16)23-3)6-10-15(20)12-4-8-14(19)9-5-12/h4-11,19H,1-3H3/b10-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IADNGYLQKAGRJN-UXBLZVDNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=CC(=O)C2=CC=C(C=C2)O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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